Cas no 847900-01-0 (Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate)

Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate structure
847900-01-0 structure
Product name:Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate
CAS No:847900-01-0
MF:C10H15NO4
MW:213.23
CID:2851785
PubChem ID:71406823

Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate Chemical and Physical Properties

Names and Identifiers

    • DTXSID10827422
    • 847900-01-0
    • Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate
    • Inchi: InChI=1S/C10H15NO4/c1-14-9(12)7-8(10(13)15-2)11-5-3-4-6-11/h3-4,8H,5-7H2,1-2H3/t8-/m0/s1
    • InChI Key: OLGRLNILKSFRLK-QMMMGPOBSA-N

Computed Properties

  • Exact Mass: 213.10010796Da
  • Monoisotopic Mass: 213.10010796Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų
  • XLogP3: 0.3

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